Cas no 1353994-82-7 ((S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide)

• Product Name: (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide
• CAS No: 1353994-82-7
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• CID: 2159176
• Update Time: 2025-06-20

(S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-ethyl-n-(4-methylsulfanyl-benzyl)-propionamide
• (S)-2-Amino-N-ethyl-N-(4-(methylthio)benzyl)propanamide
• AM95242
• (S)-2-Amino-N-ethyl-N-(4-methylsulfanylbenzyl)propanamide
• (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide

• Inchi： 1S/C13H20N2OS/c1-4-15(13(16)10(2)14)9-11-5-7-12(17-3)8-6-11/h5-8,10H,4,9,14H2,1-3H3/t10-/m0/s1
• InChI Key： GOEOUHXNGJTETI-JTQLQIEISA-N
• SMILES： S(C)C1C=CC(=CC=1)CN(C([C@H](C)N)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide

Introduction to (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide and Its Applications in Modern Chemical Biology

(S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide, with the CAS number 1353994-82-7, is a meticulously crafted compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This amide derivative, characterized by its chiral center and specific substituents, exhibits a range of promising applications in pharmaceutical research, particularly in the development of novel therapeutic agents.

The molecular structure of (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide consists of a propionamide backbone, modified with an ethyl group at the N position and a 4-methylsulfanyl-benzyl moiety at the other N position. The presence of the (S) configuration at the chiral center imparts distinct stereochemical properties, which are crucial for its biological activity. This stereochemistry has been extensively studied in the context of enzyme inhibition and receptor binding, making it a valuable scaffold for drug design.

In recent years, there has been a surge in research focused on harnessing the potential of chiral amides like (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide in the development of targeted therapies. The 4-methylsulfanyl-benzyl group, in particular, has been shown to enhance binding affinity and selectivity when interacting with biological targets. This has led to its incorporation into various lead compounds that are being investigated for their efficacy against a range of diseases.

One of the most compelling aspects of (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors for enzymes involved in critical metabolic pathways. For instance, studies have demonstrated its potential as an inhibitor of proteases that play a role in inflammation and cancer progression. The ability to modulate these enzymes with high precision holds significant promise for developing treatments that minimize side effects while maximizing therapeutic benefits.

The synthesis of (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide is another area where advancements have been made. Modern synthetic methodologies have enabled the production of this compound with high enantiomeric purity, which is essential for its biological applications. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired (S) configuration, ensuring that the compound's biological activity is not compromised by the presence of racemic impurities.

Recent studies have also highlighted the role of (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide in drug discovery beyond enzyme inhibition. Its structural motif has been found to interact with various protein targets, including receptors and ion channels, suggesting potential applications in treating neurological disorders. The compound's ability to modulate these interactions at a molecular level opens up new avenues for therapeutic intervention.

The pharmacokinetic properties of (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide are another critical factor that has been extensively evaluated. Preclinical studies have shown that it exhibits favorable solubility and bioavailability, which are essential for its absorption and distribution within the body. Additionally, its metabolic stability has been assessed, revealing that it undergoes controlled degradation, allowing for targeted action without prolonged systemic exposure.

In conclusion, (S)-2-Amino-N-ethyl-N-(4-methylsulfanyl-benzyl)-propionamide represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it a valuable compound for developing novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.